Cas no 1263284-68-9 (trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid)

• Product Name: trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid
• CAS No: 1263284-68-9
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 1223893
• PubChem ID: 45489875
• Update Time: 2025-05-20

trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-Chloro-4-pyridinyl)cyclopropanecarboxylic acid
• (1R,2R)-2-(3-chloropyridin-4-yl)cyclopropanecarboxylic acid
• trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid
• rac-(1R,2R)-2-(3-chloropyridin-4-yl)cyclopropane-1-carboxylic acid
• AKOS006343570
• SCHEMBL24868300
• (1R,2R)-2-(3-chloropyridin-4-yl)cyclopropane-1-carboxylic acid
• EN300-1975246
• F90245
• 1263284-68-9

• MDL： MFCD12755735
• Inchi： 1S/C9H8ClNO2/c10-8-4-11-2-1-5(8)6-3-7(6)9(12)13/h1-2,4,6-7H,3H2,(H,12,13)/t6-,7+/m0/s1
• InChI Key： BIPDSLYSTXXOEW-NKWVEPMBSA-N
• SMILES： ClC1C=NC=CC=1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.465

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid

trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid: A Comprehensive Overview

The compound CAS No. 1263284-68-9, also known as trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

Recent studies have highlighted the importance of cyclopropane moieties in medicinal chemistry, as they can confer unique steric and electronic properties to molecules. The presence of a pyridine ring further enhances the compound's versatility, making it a valuable substrate for exploring various biological activities.

The synthesis of trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid involves a multi-step process that typically includes the formation of the cyclopropane ring and subsequent functionalization with the pyridyl group. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is suitable for advanced biological testing.

In terms of biological activity, this compound has shown promise in several assays targeting key enzymes and receptors involved in diseases such as cancer and inflammation. For instance, studies have demonstrated its ability to modulate certain kinase activities, which could be exploited for therapeutic intervention.

The structural flexibility of CAS No. 1263284-68-9 allows for further modifications, enabling researchers to explore a wide range of analogs with enhanced bioactivity and pharmacokinetic profiles. This approach aligns with current trends in drug discovery, where structural diversity is crucial for identifying novel lead compounds.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with its biological targets. Advanced modeling techniques have helped predict binding affinities and optimize the molecule's design for improved efficacy.

In conclusion, trans-2-(3-chloro-4-pyridyl)cyclopropanecarboxylic acid represents a valuable asset in contemporary chemical research, offering both structural innovation and functional versatility. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic agents.